Cas no 6969-06-8 (5-(4-nitrophenyl)-2,3-diphenyl-3,4-dihydropyrazole)

5-(4-nitrophenyl)-2,3-diphenyl-3,4-dihydropyrazole structure
6969-06-8 structure
Product name:5-(4-nitrophenyl)-2,3-diphenyl-3,4-dihydropyrazole
CAS No:6969-06-8
MF:C21H17N3O2
MW:343.378584623337
CID:1738718
PubChem ID:248774

5-(4-nitrophenyl)-2,3-diphenyl-3,4-dihydropyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(4-nitrophenyl)-2,3-diphenyl-3,4-dihydropyrazole
    • 3-(4-nitro-phenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole
    • 1,5-Diphenyl-3-(p-nitrophenyl)-2-pyrazoline
    • AC1Q21O2
    • CTK5D0941
    • 1,5-Diphenyl-3-(4-nitrophenyl)-2-pyrazoline
    • AR-1E7114
    • 3-(4-Nitro-phenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazol
    • AC1L6N2E
    • 3-(4-nitrophenyl)-1,5-diphenyl-2-pyrazoline
    • STOCK1S-79536
    • NSC66223
    • 3-(4-nitrophenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole
    • 3-(4-nitro-phenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole; 1,5-Diphenyl-3-(p-nitrophenyl)-2-pyrazoline; AC1Q21O2; CTK5D0941; 1,5-Diphenyl-3-(4-nitrophenyl)-2-pyrazoline; AR-1E7114; 3-(4-Nitro-phenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazol; AC1L6N2E; 3-(4-nitrophenyl)-1,5-diphenyl-2-pyrazoline; STOCK1S-79536; NSC66223; 3-(4-nitrophenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole;
    • 6969-06-8
    • DTXSID90290039
    • AKOS000658548
    • STK830356
    • CK679
    • NSC-66223
    • Inchi: InChI=1S/C21H17N3O2/c25-24(26)19-13-11-16(12-14-19)20-15-21(17-7-3-1-4-8-17)23(22-20)18-9-5-2-6-10-18/h1-14,21H,15H2
    • InChI Key: UXFPLSBIOXIXNJ-UHFFFAOYSA-N
    • SMILES: C1C(N(N=C1C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 343.13200
  • Monoisotopic Mass: 343.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.4Ų
  • XLogP3: 4.9

Experimental Properties

  • Density: 1.23
  • Boiling Point: 519.8°C at 760 mmHg
  • Flash Point: 268.2°C
  • Refractive Index: 1.655
  • PSA: 61.42000
  • LogP: 4.97430

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